Cas no 51-65-0 (2-Amino-3-(4-fluorophenyl)propanoic acid)

2-Amino-3-(4-fluorophenyl)propanoic acid Properties

Names and Identifiers

• 2-Amino-3-(4-fluorophenyl)propanoic acid
• 4-Fluoro-DL-phenylalanine
• H-DL-Phe(4-F)-OH
• 4-Fluoro-DL-.β.-phenylalanine
• DL-4-Fluorophenylalanine
• H-p-Fluoro-DL-Phe-OH
• p-Fluoro-DL-phenylalanine
• (R,S)-4-fluorophenylalanine
• (RS)-3-(4'-Fluorophenyl)alanine
• 2-amino-3-(4-fluorophenyl)propionic acid
• 4-fluoro Phenylalanine
• alnasid
• DL-3-(4-Fluorophenyl)alanine
• DL-4-Fluoro-phe-OH
• DL-4-F-Phe-OH
• DL-Phe(p-F)
• H-DL-PHE(P-F)-OH
• para-fluorophenylalanine
• PHENYLALANINE,4-FLUORO
• 4-Fluorophenylalanine
• p-fluorophenylalanine
• DL-p-Fluorophenylalanine
• D,L-Fluorophenylalanine
• D,L-p-Fluorophenylalanine
• DL-Phenylalanine, 4-fluoro-
• Phenylalanine, 4-fluoro-
• 4-Fluoro-dl-para-phenylalanine
• Alanine, 3-(p-fluorophenyl)-
• XWHHYOYV
• CS-W017056
• CHEMBL3185250
• PHENYLALANINE, 4-FLUORO-, DL-
• EINECS 200-113-7
• KBio2_002526
• 4-Fluoro-DL-.beta.-phenylalanine
• H-P-FLUORO-D-PHE-OH
• Spectrum5_000766
• (R)-2-AMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• AS-13556
• KBio3_002858
• NINDS_000957
• DL-3-(4-fluorphenyl)alanin
• NCGC00260436-01
• HMS502P19
• 51-65-0
• MFCD00063064
• D-4-FLUOROPHE
• CCG-39903
• NSC 71433
• DTXSID3025332
• BSPBio_003356
• SY044822
• F0106
• CAS-51-65-0
• Spectrum4_001253
• MFCD00063063
• KBio2_005094
• 60-17-3
• 3-(P-FLUOROPHENYL)ALANINE, DL-
• HSDB 7748
• BCP11609
• FT-0600672
• SPBio_000744
• 2-Amino-3-(4-fluorophenyl)propanoicacid
• DTXCID805332
• NCGC00015435-02
• BRD-A12490356-001-03-0
• EN300-61659
• Z57969728
• IDI1_000957
• KBioGR_001806
• SY030990
• KBioSS_002534
• FT-0613670
• DL-Fluorophenylalanine
• STK410968
• DL-p-phenylalanine
• AB00239
• 4-fluorphenylalanin
• 4-FLUOROPHENYLALANINE, (+/-)-
• 4-Fluorophenylalanine #
• Spectrum_001970
• KBio2_007662
• AKOS016050376
• AM20060835
• L-3-(4-Fluorophenyl)alanine
• Tox21_202890
• AC-9899
• NSC-71433
• P-FLUOROPHENYLALANINE [HSDB]
• CCRIS 4819
• dl-.beta.-p-Fluorophenylalanine
• LS-1316
• LS-16116
• FT-0613669
• CHEBI:84060
• 4-FLUOROPHENYLALANINE, DL-
• AB00052275-04
• l-4-fluorophe
• 42T8578M1E
• AKOS000196918
• EINECS 200-459-9
• Alanine, 3-(p-fluorophenyl)-, dl-
• DivK1c_000957
• 7-Amino-3-vinyl-3-cephem-4-carboxylicaciddiphenylmethylestermonohydrochloride
• NSC71433
• KBio1_000957
• HY-W016340
• P-FLUOROPHENYLALANINE, DL-
• SY009526
• NCGC00015435-04
• H-D-PHE(P-F)-OH
• MFCD00002600
• dl-(4-Fluorophenyl)alanine
• Spectrum3_001878
• W-105874
• Spectrum2_000902
• Q27105098
• AB02498
• SCHEMBL44070
• 2-ETHYLIDENE-1,5-DIMETHYL-3,3-DIPHENYLPYRROLIDINEPERCHLORATESALT
• UNII-42T8578M1E
• NS00015563
• DB-006815
• D-4-Fluorophenylalanine;(S)-2-amino-3-(4-fluorophenyl)propanoic acid
• H-D-Phe(4-F)-OH
• +Expand

• MDL： MFCD00002600
• InChIKey： XWHHYOYVRVGJJY-UHFFFAOYSA-N
• Inchi： 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])(C(=O)O[H])N([H])[H]
• BRN： 29338793

Computed Properties

• Exact Mass: 183.0696
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 183.069557
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 1.48040
• PSA: 63.32
• Water Partition Coefficient: slightly soluble
• Boiling Point: 313.3°C at 760mmHg
• Melting Point: 253-255oC
• Flash Point: 143.3°C
• Color/Form: White crystals.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents. May be light sensitive.
• Solubility: It is soluble in acetic acid and alkaline solution, and about 10mg of product is soluble in 1ml of water.
• Density: 1.293g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters